C.I.Acid Brown 10

Specification

• CAS No.: 12234-72-9
• Molecular Formula: C10H11NO5
• Molecular Weight: 0

Introduction

C.I. Acid Brown 10 is registered in the Colour Index International, a reference database for dyes and pigments. Its identification parameters are as follows:

Parameter	Information
Colour Index Name	C.I. Acid Brown 10
CAS Registry Number	12234-72-9
European Union Number	602-514-6
Type	Dye
Industry Application	Textile & Leather
Known Synonyms	Erio FastBrown 5GL; Erionyl Brown E 5GL

This dye is classified under the broader category of acid dyes, which are characterized by their anionic properties and their ability to bind to fibers through ionic interactions.

Chemical Structure and Properties

While specific structural information for C.I. Acid Brown 10 is limited in the available literature, it belongs to the acid dye family. Acid dyes typically contain water-solubilizing groups such as sulfonic acid (-SO₃H), carboxyl (-COOH), or hydroxyl (-OH) groups in their molecular structure.

Based on the general characteristics of acid dyes, C.I. Acid Brown 10 likely functions through the following mechanism:

• The acidic groups in the dye molecule become ionized in water

• The resulting negatively charged dye ions interact with positively charged groups in protein fibers (such as wool and silk) or modified polyamide fibers

• The binding typically occurs in acidic conditions where the protein fibers develop positive charges on their amino groups

Applications and Uses

C.I. Acid Brown 10 is primarily used in the textile and leather industries as evidenced by its classification. Its specific applications include:

• Textile Dyeing:

  • Used for dyeing protein-based natural fibers including wool and silk

  • Applied in the coloration of polyamide synthetic fibers

• Leather Processing:

  • Used in leather dyeing and finishing processes

  • Provides brown color tones to leather products

The dyeing process typically involves preparing an acidic dye bath where the dye becomes soluble and active, allowing it to bind to the fibers through ionic interactions.

Regulatory Status

The regulatory status of C.I. Acid Brown 10 can be partially inferred from its listing in regulatory databases:

In the broader context of dye regulation, many countries have implemented specific regulations for azo dyes, particularly those that can degrade to form carcinogenic aromatic amines. These regulations vary by jurisdiction and typically involve either restricted use or outright prohibition depending on the specific chemical structure and potential degradation products.

Research and Industry Trends

Recent research in the field of acid dyes has focused on several areas that may be relevant to C.I. Acid Brown 10:

• Environmental Impact:

  • Development of more efficient dyeing processes to reduce water consumption and effluent discharge

  • Studies on the biodegradation and environmental persistence of acid dyes

• Remediation Technologies:

  • Methods for removing acid dyes from textile wastewater, including adsorption using specialized materials

  • Advanced oxidation processes for dye degradation

  • Biodegradation approaches using selected microorganisms

• Health and Safety Assessment:

  • Systematic evaluation of azo dyes for potential health concerns

  • Development of more sensitive analytical methods for detecting dye metabolites

• Alternative Dyeing Technologies:

  • Exploration of less hazardous alternatives to traditional acid dyes

  • Development of more efficient dyeing processes with improved fastness properties

Research on the removal of acid brown dyes from wastewater has demonstrated that various methods can be effective, including adsorption using modified cellulose acetate. For example, studies with other acid brown dyes have shown that parameters such as adsorbent dosage, pH, temperature, and initial dye concentration significantly affect removal efficiency, with optimal conditions often involving low pH values (around 2) and moderate temperatures (25°C).